N-methyl-1-[4-(trifluoromethyl)phenyl]methanamine Chemical and Physical Properties

Names and Identifiers

- N-Methyl-1-(4-(trifluoromethyl)phenyl)methanamine
- N-Methyl-4-(trifluoromethyl)benzylamine
- Benzenemethanamine,N-methyl-4-(trifluoromethyl)-
- N-Methyl-N-[4-(Trifluoromethyl)Benzyl]Amine
- N-methyl-1-[4-(trifluoromethyl)phenyl]methanamine(SALTDATA: FREE)
- N-[4-(Trifluoromethyl)benzyl]-N-methylamine
- Benzenemethanamine, N-methyl-4-(trifluoromethyl)-
- N-methyl-1-[4-(trifluoromethyl)phenyl]methanamine
- methyl({[4-(trifluoromethyl)phenyl]methyl})amine
- methyl([[4-(trifluoromethyl)phenyl]methyl])amine
- YMSMEZAYZIYFGA-UHFFFAOYSA-N
- SBB090921
- 4-trifluoromethyl-N-methylbenzyl
- N-Methyl-4-(trifluoromethyl)benzenemethanamine (ACI)
- (Methyl)[[4-(trifluoromethyl)phenyl]methyl]amine
- 4-Trifluoromethyl-N-methylbenzylamine
- Methyl(4-trifluoromethylbenzyl)amine
- Methyl-(4-trifluoromethyl-benzyl)-amine
- EN300-07821
- AC-2745
- NCGC00374089-01
- MFCD04115411
- SCHEMBL296280
- AKOS000117059
- SY002787
- CS-0077585
- 90389-03-0
- BYQVYJYCBHYVPJ-UHFFFAOYSA-N
- N-Methyl-4-trifluoromethylbenzyl amine
- BS-13755
- DTXSID70238136
- 90390-11-7
- CHEMBL1178152
- MDL： MFCD04115411
- Inchi： 1S/C9H10F3N/c1-13-6-7-2-4-8(5-3-7)9(10,11)12/h2-5,13H,6H2,1H3
- InChI Key： YMSMEZAYZIYFGA-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(CNC)=CC=1)(F)F

Computed Properties

Exact Mass: 189.07700
Monoisotopic Mass: 189.076534
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 147
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12
XLogP3: 2.2

Experimental Properties

Color/Form: No data available
Density: 1.149
Melting Point: No data available
Boiling Point: 187.0 ºC
Flash Point: 66.9 ºC
PSA: 12.03000
LogP: 2.81570

N-methyl-1-[4-(trifluoromethyl)phenyl]methanamine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Hazard Category Code： R22;R34
Safety Instruction： S26; S36/37/39
Hazardous Material Identification：
Risk Phrases：R36/37/38
Storage Condition：Room temperature storage

N-methyl-1-[4-(trifluoromethyl)phenyl]methanamine Customs Data

HS CODE：2921499090
Customs Data：

China Customs Code:
2921499090

Overview:

2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

N-methyl-1-[4-(trifluoromethyl)phenyl]methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FC12010-100g	N-methyl-1-(4-(trifluoromethyl)phenyl)methanamine	90390-11-7	97%	100g	$1160	2023-09-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D853088-5g	N-Methyl-4-(trifluoromethyl)benzylamine	90390-11-7	≥97%	5g	￥379.80	2022-01-10
Fluorochem	216511-1g	N-Methyl-1-(4-(trifluoromethyl)phenyl)methanamine	90390-11-7	95%	1g	￡15.00	2022-03-01
Fluorochem	216511-5g	N-Methyl-1-(4-(trifluoromethyl)phenyl)methanamine	90390-11-7	95%	5g	￡66.00	2022-03-01
Fluorochem	216511-10g	N-Methyl-1-(4-(trifluoromethyl)phenyl)methanamine	90390-11-7	95%	10g	￡119.00	2022-03-01
Fluorochem	216511-25g	N-Methyl-1-(4-(trifluoromethyl)phenyl)methanamine	90390-11-7	95%	25g	￡262.00	2022-03-01
TRC	M338985-100mg	N-Methyl-n-[4-(trifluoromethyl)benzyl]amine	90390-11-7		100mg	$64.00	2023-05-17
TRC	M338985-250mg	N-Methyl-n-[4-(trifluoromethyl)benzyl]amine	90390-11-7		250mg	$75.00	2023-05-17
TRC	M338985-500mg	N-Methyl-n-[4-(trifluoromethyl)benzyl]amine	90390-11-7		500mg	$87.00	2023-05-17
TRC	M338985-1g	N-Methyl-n-[4-(trifluoromethyl)benzyl]amine	90390-11-7		1g	$98.00	2023-05-17

N-methyl-1-[4-(trifluoromethyl)phenyl]methanamine Production Method

Production Method 1

455-19-6

90390-11-7

Reaction Conditions

1.1 Reagents: Sodium bicarbonate Solvents: Methanol ; 4 h, reflux; reflux → 5 °C
1.2 Reagents: Sodium borohydride ; 2 h, 10 °C; 2 h, rt
1.3 Reagents: Water

Reference

: Novel Pyrrolidine Ureas as C-C Chemokine Receptor 1 (CCR1) Antagonists

Merritt, J. Robert; et al, Journal of Medicinal Chemistry, 2009, 52(5), 1295-1301

Production Method 2

402-49-3

90390-11-7

455-19-6

Reaction Conditions

1.1 Solvents: Diethyl ether , Water ; 12 h, rt
2.1 Reagents: 1-Bromo-1-propene , Propanoic acid, 2,2-dimethyl-, sodium salt (1:1) Catalysts: Nickel chloride hexahydrate , 4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine , Benzonitrile, 2,3,4,5,6-penta-9H-carbazol-9-yl- Solvents: Acetonitrile , Water ; 8 - 30 h, rt

Reference

: Photoinduced Nickel-Catalyzed Selective N-Demethylation of Trialkylamines Using C(sp2)-Bromides as HAT Reagents

Zhang, Xiao ; et al, Journal of the American Chemical Society, 2023, 145(6), 3294-3300

Production Method 3

65017-76-7

90390-11-7

Reaction Conditions

1.1 Reagents: Trimethylsilyl-terminated polymethylsiloxane Catalysts: Bromopentacarbonylmanganese Solvents: Dichloromethane ; 7 h, 60 °C

Reference

: Manganese-catalyzed deoxygenation of secondary and tertiary amides under mild conditions

Huang, Jiamin; et al, Journal of Catalysis, 2023, 423, 19-25

Production Method 4

71740-33-5

90390-11-7

Reaction Conditions

1.1 Reagents: Propanoic acid, 2,2-dimethyl-, sodium salt (1:1) Catalysts: Bis(1,5-cyclooctadiene)nickel , 4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine , Benzonitrile, 2,3,4,5,6-penta-9H-carbazol-9-yl- Solvents: Acetonitrile ; 5 min, rt
1.2 Reagents: 2-Bromo-1,3,5-tris(1-methylethyl)benzene ; 15 - 20 min, rt
1.3 Solvents: Water ; 8 - 16 h, rt

Reference

: Photoinduced Nickel-Catalyzed Selective N-Demethylation of Trialkylamines Using C(sp2)-Bromides as HAT Reagents

Zhang, Xiao ; et al, Journal of the American Chemical Society, 2023, 145(6), 3294-3300

Production Method 5

3300-51-4

90390-11-7

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: (OC-6-13)-Carbonyl[2-(diphenylphosphino-κP)-N-[2-(diphenylphosphino-κP)ethyl]eth… ; 4 MPa, rt → 140 °C; 24 h, 4 MPa, 140 °C

Reference

: Selective Monomethylation of Amines with Methanol as the C1 Source

Choi, Geunho; et al, Angewandte Chemie, 2018, 57(21), 6166-6170

Production Method 6

455-19-6

90390-11-7

Reaction Conditions

1.1 Solvents: Benzene

Reference

: N-phenylalkylbenzamide fungicides

, European Patent Organization, , ,

Production Method 7

402-49-3

90390-11-7

Reaction Conditions

1.1 Solvents: Diethyl ether , Water ; 12 h, rt
2.1 Reagents: Propanoic acid, 2,2-dimethyl-, sodium salt (1:1) Catalysts: Bis(1,5-cyclooctadiene)nickel , 4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine , Benzonitrile, 2,3,4,5,6-penta-9H-carbazol-9-yl- Solvents: Acetonitrile ; 5 min, rt
2.2 Reagents: 2-Bromo-1,3,5-tris(1-methylethyl)benzene ; 15 - 20 min, rt
2.3 Solvents: Water ; 8 - 16 h, rt

Reference

: Photoinduced Nickel-Catalyzed Selective N-Demethylation of Trialkylamines Using C(sp2)-Bromides as HAT Reagents

Zhang, Xiao ; et al, Journal of the American Chemical Society, 2023, 145(6), 3294-3300

Production Method 8

593-51-1

329-15-7

90390-11-7

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 12 h, rt
2.1 Reagents: Trimethylsilyl-terminated polymethylsiloxane Catalysts: Bromopentacarbonylmanganese Solvents: Dichloromethane ; 7 h, 60 °C

Reference

: Manganese-catalyzed deoxygenation of secondary and tertiary amides under mild conditions

Huang, Jiamin; et al, Journal of Catalysis, 2023, 423, 19-25

Production Method 9

71740-33-5

90390-11-7

455-19-6

Reaction Conditions

1.1 Reagents: 1-Bromo-1-propene , Propanoic acid, 2,2-dimethyl-, sodium salt (1:1) Catalysts: Nickel chloride hexahydrate , 4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine , Benzonitrile, 2,3,4,5,6-penta-9H-carbazol-9-yl- Solvents: Acetonitrile , Water ; 8 - 30 h, rt

Reference

: Photoinduced Nickel-Catalyzed Selective N-Demethylation of Trialkylamines Using C(sp2)-Bromides as HAT Reagents

Zhang, Xiao ; et al, Journal of the American Chemical Society, 2023, 145(6), 3294-3300

N-methyl-1-[4-(trifluoromethyl)phenyl]methanamine Raw materials

N-methyl-1-[4-(trifluoromethyl)phenyl]methanamine Preparation Products

N-methyl-1-[4-(trifluoromethyl)phenyl]methanamine Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:90390-11-7)N-METHYL-N-[4-(TRIFLUOROMETHYL)BENZYL]AMINE

Order Number:sfd14749

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:37

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:90390-11-7)N-methyl-1-[4-(trifluoromethyl)phenyl]methanamine

Order Number:A846528

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 07:10

Price ($):245.0

Email:sales@amadischem.com

Product Official Link

N-methyl-1-[4-(trifluoromethyl)phenyl]methanamine Related Literature

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3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

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5. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

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Cas no 90390-11-7 (N-methyl-1-[4-(trifluoromethyl)phenyl]methanamine)

N-methyl-1-[4-(trifluoromethyl)phenyl]methanamine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

N-methyl-1-[4-(trifluoromethyl)phenyl]methanamine Security Information

N-methyl-1-[4-(trifluoromethyl)phenyl]methanamine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

N-methyl-1-[4-(trifluoromethyl)phenyl]methanamine Pricemore >>

N-methyl-1-[4-(trifluoromethyl)phenyl]methanamine Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

Production Method 8

Production Method 9

N-methyl-1-[4-(trifluoromethyl)phenyl]methanamine Raw materials

N-methyl-1-[4-(trifluoromethyl)phenyl]methanamine Preparation Products

N-methyl-1-[4-(trifluoromethyl)phenyl]methanamine Suppliers

N-methyl-1-[4-(trifluoromethyl)phenyl]methanamine Related Literature

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90390-11-7 (N-methyl-1-[4-(trifluoromethyl)phenyl]methanamine) Related Products